3-bromo-N-cyclooctylbenzenesulfonamide
Description
3-Bromo-N-cyclooctylbenzenesulfonamide is a sulfonamide derivative characterized by a bromine substituent at the 3-position of the benzene ring and a cyclooctyl group attached to the sulfonamide nitrogen.
Properties
Molecular Formula |
C14H20BrNO2S |
|---|---|
Molecular Weight |
346.29 g/mol |
IUPAC Name |
3-bromo-N-cyclooctylbenzenesulfonamide |
InChI |
InChI=1S/C14H20BrNO2S/c15-12-7-6-10-14(11-12)19(17,18)16-13-8-4-2-1-3-5-9-13/h6-7,10-11,13,16H,1-5,8-9H2 |
InChI Key |
MBQLCHBEYVHWGU-UHFFFAOYSA-N |
SMILES |
C1CCCC(CCC1)NS(=O)(=O)C2=CC(=CC=C2)Br |
Canonical SMILES |
C1CCCC(CCC1)NS(=O)(=O)C2=CC(=CC=C2)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
- N-Substituent Effects: Bulky cycloalkyl groups (e.g., cyclooctyl vs.
- Benzene Ring Modifications : Additional substituents (e.g., 4-methyl in ) introduce steric effects that may influence binding to biological targets or metabolic stability .
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